Cas no 1256106-48-5 ([1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol)

• Product Name: [1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• CAS No: 1256106-48-5
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• MDL: MFCD20527051
• CID: 2900483
• PubChem ID: 13814311
• Update Time: 2023-11-20

[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (1-BENZYLPYRROLIDINE-3,4-DIYL)DIMETHANOL
• [(3S,4S)-1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• 1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol
• 3,4-Pyrrolidinedimethanol, 1-(phenylmethyl)-
• 1-(Phenylmethyl)-3,4-pyrrolidinedimethanol
• [1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol

• MDL： MFCD20527051
• Inchi： 1S/C13H19NO2/c15-9-12-7-14(8-13(12)10-16)6-11-4-2-1-3-5-11/h1-5,12-13,15-16H,6-10H2
• InChI Key： HLFKLRXUZKUZOP-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)CC(CO)C(CO)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 321.0±22.0 °C at 760 mmHg
• Flash Point: 144.0±21.0 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

[1-benzyl-4-(hydroxymethyl)pyrrolidin-3-yl]methanol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)